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Compound of Interest

Compound Name: 1-Pentanethiol

Cat. No.: B094126

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed experimental framework for the formation and
characterization of 1-pentanethiol self-assembled monolayers (SAMs). The protocols outlined
below are foundational for creating well-defined, hydrophobic surfaces on gold substrates,
which are instrumental in various fields including biosensing, nanotechnology, and fundamental
surface science.

Introduction

Self-assembled monolayers (SAMs) of alkanethiols on gold are highly organized molecular
layers formed by the spontaneous chemisorption of the thiol headgroup onto the gold surface.
The alkyl chains then align and pack closely due to van der Waals interactions, creating a
dense and stable monolayer. 1-Pentanethiol, a five-carbon chain alkanethiol, forms a
hydrophobic monolayer, which can serve as a foundational surface for further functionalization
or for studying interfacial phenomena. The successful formation of a high-quality SAM is
critically dependent on pristine substrate cleanliness and controlled assembly conditions.[1]

Experimental Workflow

The overall process for forming and characterizing a 1-pentanethiol monolayer is a sequential
procedure involving substrate preparation, monolayer deposition, and subsequent analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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